Cas no 2228706-81-6 (3-(2-methylpyridin-4-yl)azetidin-3-ol)

• Product Name: 3-(2-methylpyridin-4-yl)azetidin-3-ol
• CAS No: 2228706-81-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5818091
• PubChem ID: 165974629
• Update Time: 2025-05-23

3-(2-methylpyridin-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyridin-4-yl)azetidin-3-ol
• 3-Azetidinol, 3-(2-methyl-4-pyridinyl)-
• EN300-1735591
• 2228706-81-6

• Inchi： 1S/C9H12N2O/c1-7-4-8(2-3-11-7)9(12)5-10-6-9/h2-4,10,12H,5-6H2,1H3
• InChI Key： TXVQJDYZBDWKDT-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CN=C(C)C=2)(O)C1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 338.4±37.0 °C(Predicted)
• pka: 12.80±0.20(Predicted)

Additional information on 3-(2-methylpyridin-4-yl)azetidin-3-ol

3-(2-Methylpyridin-4-yl)Azetidin-3-Ol: A Comprehensive Overview

3-(2-Methylpyridin-4-yl)Azetidin-3-Ol, also known by its CAS number 2228706-81-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

The molecular structure of 3-(2-Methylpyridin-4-yl)Azetidin-3-Ol consists of a pyridine ring substituted with a methyl group at the 2-position and an azetidine ring fused at the 4-position of the pyridine ring. The azetidine ring, a four-membered cyclic amine, introduces rigidity and unique electronic properties to the molecule, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles. The presence of the methyl group on the pyridine ring further modulates the electronic environment, potentially influencing the compound's reactivity and selectivity in biochemical interactions.

One of the most notable advancements in the synthesis of 3-(2-Methylpyridin-4-yl)Azetidin-3-Ol involves a multi-step process utilizing palladium-catalyzed cross-coupling reactions. This method has been optimized to achieve high yields and excellent stereochemical control, making it suitable for large-scale production in pharmaceutical settings.

In terms of applications, azetidine-based compounds have shown promise in inhibiting enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The ability of 3-(2-Methylpyridin-4-yl)Azetidin-3-Ol to interact with these enzymes suggests its potential as a lead compound for drug discovery programs targeting such conditions.

Furthermore, recent research has explored the use of azetidine derivatives in catalytic processes, where their rigid structure facilitates enantioselective transformations. This has opened new avenues for their application in asymmetric synthesis, a critical area in modern organic chemistry.

The toxicological profile of 3-(2-Methylpyridin-4-yl)Azetidin-3-Ol has also been investigated, with studies indicating low acute toxicity under standard experimental conditions. However, further long-term studies are required to fully understand its safety profile for therapeutic use.

In conclusion, 3-(2-Methylpyridin-4-yl)Azetidin-3-Ol (CAS No: 2228706-81) represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in future innovations across multiple scientific disciplines.